4-Amino-3,5-diethylpiperidine
Cat. No. B8528019
M. Wt: 156.27 g/mol
InChI Key: LWLLCCNPSZZONV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07393957B2
Procedure details
A mixture of 5% Pd on carbon (0.5 g) and 4-amino-1-benzyl-3,5-diethylpiperidine (3.4 g, 13.82 mmol) in methanol (25 ml) was stirred in hydrogen atmosphere (3 atm.) at 60° C. for 6 hr. The catalyst was filtered off, washed with methanol and filtrate was concentrated to dryness to afford 4-amino-3,5-diethylpiperidine as an oil. Yield 1.4 g (64.5%), C9H20N2, m/z 157 (M+1).
Name
4-amino-1-benzyl-3,5-diethylpiperidine
Quantity
3.4 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]1[CH:7]([CH2:8][CH3:9])[CH2:6][N:5](CC2C=CC=CC=2)[CH2:4][CH:3]1[CH2:17][CH3:18]>CO.[H][H].[Pd]>[NH2:1][CH:2]1[CH:7]([CH2:8][CH3:9])[CH2:6][NH:5][CH2:4][CH:3]1[CH2:17][CH3:18]
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Inputs
Step Two
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Name
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4-amino-1-benzyl-3,5-diethylpiperidine
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Quantity
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3.4 g
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Type
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reactant
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Smiles
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NC1C(CN(CC1CC)CC1=CC=CC=C1)CC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered off
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WASH
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Type
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WASH
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Details
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washed with methanol and filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated to dryness
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1C(CNCC1CC)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
